1,4-Phenylene diisocyanate
1,4-Phenylene diisocyanate
1,4-phenylene diisocyanate appears as white crystals or pale yellow chunky solid. Pungent odor. (NTP, 1992)
Brand Name:
Vulcanchem
CAS No.:
104-49-4
VCID:
VC21033809
InChI:
InChI=1S/C8H4N2O2/c11-5-9-7-1-2-8(4-3-7)10-6-12/h1-4H
SMILES:
C1=CC(=CC=C1N=C=O)N=C=O
Molecular Formula:
C8H4N2O2
Molecular Weight:
160.13 g/mol
1,4-Phenylene diisocyanate
CAS No.: 104-49-4
Cat. No.: VC21033809
Molecular Formula: C8H4N2O2
Molecular Weight: 160.13 g/mol
* For research use only. Not for human or veterinary use.
Specification
| Description | 1,4-phenylene diisocyanate appears as white crystals or pale yellow chunky solid. Pungent odor. (NTP, 1992) |
|---|---|
| CAS No. | 104-49-4 |
| Molecular Formula | C8H4N2O2 |
| Molecular Weight | 160.13 g/mol |
| IUPAC Name | 1,4-diisocyanatobenzene |
| Standard InChI | InChI=1S/C8H4N2O2/c11-5-9-7-1-2-8(4-3-7)10-6-12/h1-4H |
| Standard InChI Key | ALQLPWJFHRMHIU-UHFFFAOYSA-N |
| SMILES | C1=CC(=CC=C1N=C=O)N=C=O |
| Canonical SMILES | C1=CC(=CC=C1N=C=O)N=C=O |
| Boiling Point | 500 °F at 760 mm Hg (NTP, 1992) 260.0 °C |
| Flash Point | greater than 210 °F (NTP, 1992) |
| Melting Point | 201 °F (NTP, 1992) 97.5 °C |
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